2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one

• IUPAC Name: 2-amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one
• InChI: InChI=1S/C12H22N2O2/c1-10(13)11(15)14-7-5-12(6-8-14)4-2-3-9-16-12/h10H,2-9,13H2,1H3
• InChI Key: ZFFYFZWTZYZXBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2(CCCCO2)CC1)N
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one (AOAP) is an organic compound with a molecular formula of C10H18N2O2. It is a white solid with a melting point of 60-62 °C, and is soluble in methanol and ethanol. AOAP is a cyclic amide derivative with potential applications in medicinal chemistry and drug discovery.

Scientific Research Applications

2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has been studied for its potential applications in medicinal chemistry and drug discovery. It has been used as a model compound to study the structure-activity relationships (SAR) of cyclic amides, and to develop new drug candidates. 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has also been studied for its potential to act as an inhibitor of the enzyme dihydrofolate reductase (DHFR).

Mechanism of Action

2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has been found to act as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an enzyme that plays an important role in the metabolism of folic acid, which is an essential coenzyme for many biochemical reactions. 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one binds to DHFR and prevents it from catalyzing the reduction of folic acid to dihydrofolate.
Biochemical and Physiological Effects
2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines, as well as to reduce inflammation and pain. 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has also been found to have antioxidant and anti-tumor activity, and to have protective effects against oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has several advantages as a model compound for research studies. It is a relatively simple compound with a well-defined structure, and it is relatively easy to synthesize and handle. Additionally, 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has a wide range of potential applications in medicinal chemistry and drug discovery.
On the other hand, there are some limitations to using 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one in laboratory experiments. For example, 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one is relatively unstable and can be easily degraded by heat and light. Additionally, 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has a relatively low solubility in water, which can limit its use in certain types of experiments.

Future Directions

2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has potential for further development and application in the field of medicinal chemistry and drug discovery. Possible future directions include:
1. Investigating 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one’s potential as an inhibitor of other enzymes, such as proteases and kinases.
2. Developing new methods for synthesizing 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one and optimizing its stability.
3. Exploring the potential of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one as an anti-inflammatory and anti-tumor agent.
4. Investigating the effects of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one on other biological processes, such as cell signaling and metabolism.
5. Studying the structure-activity relationships of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one and related compounds.
6. Developing new drug candidates based on 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one and related compounds.
7. Investigating the potential of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one to act as a prodrug or delivery system for other drugs.
8. Exploring the potential of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one as an antioxidant and for protecting against oxidative stress and DNA damage.
9. Investigating the potential of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one as a therapeutic agent for treating various diseases.
10. Exploring the potential of 2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one as a diagnostic tool for detecting and monitoring diseases.